Cas no 1007-28-9 (Desisopropyl Atrazine)

• Product Name: Desisopropyl Atrazine
• CAS No: 1007-28-9
• MF: C₅H₈ClN₅
• MW: 173.603518486023
• MDL: MFCD00078645
• CID: 152889
• Update Time: 2026-05-14

Desisopropyl Atrazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2-ethyl-
• Atrazin-Desisopropyl
• ATRAZIN-DESISOPROPYL PESTANA
• Atrazinedesisopropyl
• Atrazine-desisopropyl
• Desisopropyl Atrazine
• 2-Amino-4-chloro-6-ethylamino-1,3,5-triazine
• F 703
• G-28279
• NSC 13909
• DeethylsiMazine
• Desethylsimazine
• Atrazine-desisopropyi
• 6-deisopropylatrazine
• DESISOPROPYLATRAZINE

• MDL： MFCD00078645
• Inchi： InChI=1S/C5H8ClN5/c1-2-8-5-10-3(6)9-4(7)11-5/h2H2,1H3,(H3,7,8,9,10,11)
• InChI Key： IVENSCMCQBJAKW-UHFFFAOYSA-N
• SMILES： CCN=C1NC(=NC(=N)N1)Cl

Computed Properties

• Exact Mass: 173.04700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Density: 1.5089 (rough estimate)
• Boiling Point: 237.97°C (rough estimate)
• Flash Point: 11 °C
• Refractive Index: 1.6110 (estimate)
• PSA: 76.72000
• LogP: 1.19320

Desisopropyl Atrazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H332
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Safety Term：S26-45-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on Desisopropyl Atrazine

Comprehensive Overview of Desisopropyl Atrazine (CAS No. 1007-28-9): Properties, Applications, and Environmental Impact

Desisopropyl Atrazine (CAS No. 1007-28-9) is a metabolite of the widely studied herbicide Atrazine, known for its role in agricultural weed control. As a degradation product, it has garnered significant attention due to its persistence in soil and water systems. Researchers and environmentalists are increasingly focusing on its ecological footprint, particularly in the context of sustainable farming practices and water quality management. This compound is often analyzed in environmental monitoring programs to assess long-term pesticide residue effects.

The chemical structure of Desisopropyl Atrazine lacks the isopropyl group present in its parent compound, altering its mobility and bioavailability in ecosystems. Studies highlight its moderate solubility in water, which contributes to its detection in groundwater sources. With growing public concern over emerging contaminants, this metabolite is frequently discussed in forums addressing soil health and organic agriculture transitions. Analytical methods such as LC-MS/MS are commonly employed for its quantification due to its trace-level presence.

In agricultural contexts, the formation of Desisopropyl Atrazine raises questions about pesticide breakdown pathways and their implications for crop rotation systems. Farmers and agronomists increasingly search for data on its half-life under varying climatic conditions, reflecting a demand for precision agriculture tools. Regulatory agencies in multiple jurisdictions have included this compound in environmental risk assessments, particularly where Atrazine usage remains prevalent.

From a technical perspective, the synthesis route of Desisopropyl Atrazine involves hydrolytic cleavage of Atrazine, making it a benchmark for studying degradation kinetics. Laboratories focusing on analytical chemistry often utilize it as a reference standard when developing methods for metabolite detection. Recent advancements in bioremediation techniques have explored microbial communities capable of further breaking down this compound, aligning with global interest in green chemistry solutions.

The discussion around Desisopropyl Atrazine intersects with broader topics like circular economy in agriculture and pollutant mitigation strategies. Digital platforms show rising searches for "how to test for pesticide metabolites" and "Atrazine alternatives for sustainable farming," indicating shifting industry priorities. While not classified as hazardous under current guidelines, its presence in environmental matrices continues to drive research into advanced oxidation processes for water treatment.

Ongoing studies investigate the phytoremediation potential of certain plant species to absorb Desisopropyl Atrazine from contaminated soils. This approach resonates with the regenerative agriculture movement, which emphasizes natural detoxification mechanisms. As analytical technologies evolve, detection limits for such metabolites continue to decrease, enabling more accurate environmental fate modeling.

In conclusion, Desisopropyl Atrazine serves as a critical indicator compound for understanding agrochemical transformation processes. Its study bridges multiple disciplines, from environmental toxicology to agroecological innovation, reflecting contemporary demands for science-based policy making in land use management.